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Introduction

Aluminium acetotartrate, a compound of aluminium, acetic acid, and tartaric acid, has a
notable history in the annals of science, primarily for its therapeutic applications.[1] Historically
known by the trade name Alsol, this substance was valued for its astringent and antiseptic
properties.[2] Comprising approximately 70% basic aluminium acetate and 30% tartaric acid, it
was formulated in various preparations for topical use. This technical guide delves into the
historical scientific applications of Aluminium acetotartrate, presenting available quantitative
data, detailing experimental and preparation protocols from historical sources, and visualizing
the logical processes of its application.

Historical Therapeutic Applications and
Formulations

Aluminium acetotartrate was historically employed in a range of topical therapeutic
preparations, leveraging its ability to constrict tissues and inhibit microbial growth.[1] Its
applications, documented in early 20th-century pharmaceutical literature, spanned from
respiratory affections to dermatological conditions.

Quantitative Data from Historical Formulations
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The following table summarizes the concentrations of Aluminium acetotartrate used in
various historical preparations, based on information from early 20th-century sources.

Concentration of . .
Historical Source

Application Formulation Aluminium
Reference
Acetotartrate
Affections of the ) Druggists Circular,
) Nasal Douche 0.5% - 2% solution
Respiratory Tract 1912[1]
Aqueous Solution (as
General a substitute for ] Druggists Circular,
] ] ) o 1% - 3% solution
Astringent/Antiseptic aluminium acetate 1912[1]
solution)
) . ] ) Druggists Circular,
Frostbite and Balanitis  Lotion Concentrated solution
1912[1]
. o Snuff (in combination - Druggists Circular,
Atrophic Rhinitis _ o Not specified
with boric acid) 1912[1]
] ) Ointment/Cream N The Modern Materia
Antiseptic Vulnerary Not specified )
("Alsol Cream") Medica, 1912[2]

Experimental and Preparation Protocols

Detailed experimental protocols from the early 20th century are scarce. However, based on
historical pharmaceutical practices and the available literature, the following represents a
logical reconstruction of the preparation methods for various Aluminium acetotartrate
formulations.

Preparation of Aluminium Acetotartrate Solutions
(General Protocol)

The preparation of aqueous solutions of Aluminium acetotartrate for topical use would have
followed a standard dissolution procedure.

Materials:
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e Aluminium acetotartrate powder (crystals)[1]

« Distilled water

o Measuring apparatus (e.g., graduated cylinder, balance)
e Mixing vessel (e.g., beaker, flask)

e Stirring rod

Methodology:

o Accurately weigh the desired amount of Aluminium acetotartrate powder based on the
target concentration (e.g., for a 1% solution, 1 gram of powder per 100 mL of water).

o Measure the appropriate volume of distilled water.
o Gradually add the Aluminium acetotartrate powder to the water while continuously stirring.

o Continue stirring until the powder is completely dissolved. The substance is noted to be
freely but exceedingly slowly soluble in water.[1]

e The resulting solution is then ready for its intended application (e.g., as a nasal douche or
topical lotion).

Historical Application Protocols

e Nasal Douche: The prepared 0.5-2% solution would be administered into the nasal passages
using a nasal douche apparatus, a common medical device in the early 20th century for
nasal irrigation.

 Lotion for Frostbite: A concentrated solution would be topically applied to the affected area.
The astringent properties were likely intended to reduce inflammation and harden the skin.

o Snuff for Atrophic Rhinitis: Aluminium acetotartrate powder would be mixed with boric acid
powder. This mixture would then be used as a snuff, inhaled into the nasal cavity to exert its
astringent and antiseptic effects on the atrophied nasal mucosa.
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e Antiseptic Ointment ("Alsol Cream"): While the exact formulation of "Alsol Cream" is not
detailed in the available sources, it would have involved incorporating Aluminium
acetotartrate into a suitable ointment base, such as a mixture of fats and waxes, to create a
semi-solid preparation for topical application to wounds and skin irritations.[2]

Logical Workflow and Diagrams

The following diagrams, created using Graphviz (DOT language), illustrate the logical
workflows for the preparation and application of Aluminium acetotartrate based on historical

uses.
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Caption: Preparation of an aqueous solution of Aluminium acetotartrate.
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Caption: Historical therapeutic application pathways for Aluminium acetotartrate.

Concluding Remarks

The historical scientific application of Aluminium acetotartrate was primarily focused on its
topical use as an astringent and antiseptic agent. While detailed clinical trial data and in-depth
mechanistic studies from the early 20th century are not available in modern databases, the
surviving pharmaceutical literature provides a clear picture of its role in medicine of that era.
The formulations were straightforward, relying on the dissolution of the compound in water or
its incorporation into simple delivery systems like ointments and powders. These historical
applications laid the groundwork for the later development of more refined topical astringent
and antiseptic therapies. Further archival research into historical pharmacopoeias and medical
journals may yet yield more detailed quantitative data and specific formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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